
What is the structure of 8'-Oxo-6-
hydroxydihydrophaseic acid?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
8'-Oxo-6-hydroxydihydrophaseic

acid

Cat. No.: B582105 Get Quote

8'-Oxo-6-hydroxydihydrophaseic Acid: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
8'-Oxo-6-hydroxydihydrophaseic acid is a sesquiterpenoid natural product. Its chemical

structure and properties suggest potential for further investigation into its biological activities.

This document provides a comprehensive overview of the known information regarding 8'-Oxo-
6-hydroxydihydrophaseic acid, including its chemical structure, natural source, and general

methodologies for its study.

Chemical Structure and Properties
8'-Oxo-6-hydroxydihydrophaseic acid is characterized by a complex bicyclic core structure

with multiple stereocenters.

Systematic Name: (2E,4E)-5-[(1S,3S,5R,8S)-3,8-Dihydroxy-1,5-dimethyl-7-oxo-6-

oxabicyclo[3.2.1]oct-8-yl]-3-(hydroxymethyl)-2,4-pentadienoic acid

Chemical Formula: C₁₅H₂₀O₇[1]
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Molecular Weight: 312.32 g/mol [1]

Property Value Source

Molecular Formula C₁₅H₂₀O₇ [1]

Molecular Weight 312.32 g/mol [1]

Natural Source
8'-Oxo-6-hydroxydihydrophaseic acid is a natural product isolated from the plant Illicium

dunnianum.[1] This plant is a member of the family Schisandraceae and is found in Southern

China. Various other bioactive compounds have been isolated from Illicium dunnianum,

including phenylpropanoids, sesquiterpenes, and flavonoids, some of which have

demonstrated anti-inflammatory and osteoprotective activities.

Biological Activity
Currently, there is a notable lack of specific data in publicly accessible scientific literature

regarding the biological activity and potential signaling pathways of 8'-Oxo-6-
hydroxydihydrophaseic acid. While a related compound, 8'-oxo-6-hydroxy-dihydrophaseic

acid methyl ester, was isolated from the roots of Illicium dunnianum, studies on the biological

effects of other compounds from the same plant extract focused on antioxidant properties

without attributing any specific activity to this particular molecule. The diverse biological

activities of other constituents of Illicium dunnianum suggest that 8'-Oxo-6-
hydroxydihydrophaseic acid could be a candidate for future biological screening.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis, isolation, or analysis

of 8'-Oxo-6-hydroxydihydrophaseic acid are not readily available in the scientific literature.

However, based on standard phytochemical practices, a general workflow for its isolation from

Illicium dunnianum can be proposed.

General Isolation and Purification Workflow:
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General Workflow for Natural Product Isolation

Extraction

Fractionation

Purification

Structure Elucidation

Plant Material (Illicium dunnianum)

Drying and Grinding

Solvent Extraction (e.g., Ethanol, Methanol)

Crude Extract

Liquid-Liquid Partitioning

Column Chromatography (Silica Gel, Sephadex)

Fractions of Varying Polarity

Preparative HPLC

Pure 8'-Oxo-6-hydroxydihydrophaseic acid

Spectroscopic Analysis (NMR, MS, IR, UV)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and identification of natural products.
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Signaling Pathways
Due to the absence of studies on the biological activity of 8'-Oxo-6-hydroxydihydrophaseic
acid, there is no information available regarding its mechanism of action or any associated

signaling pathways.

Conclusion
8'-Oxo-6-hydroxydihydrophaseic acid is a structurally defined natural product from Illicium

dunnianum. While its chemical properties are known, its biological role remains uninvestigated.

The rich ethnobotanical use and diverse pharmacology of other compounds from the same

plant suggest that 8'-Oxo-6-hydroxydihydrophaseic acid warrants further scientific

exploration to determine its potential therapeutic value. Future research should focus on its

isolation in sufficient quantities for comprehensive biological screening and subsequent

mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b582105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

